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Compound of Interest

Compound Name: Galactinol dihydrate

Cat. No.: B593393 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Galactinol, an α-galactoside of myo-inositol, plays a crucial role in the biosynthesis of the

raffinose family of oligosaccharides (RFOs) in plants.[1][2][3] It serves as a galactosyl donor

and is involved in protecting plant cells from oxidative damage.[4] In research settings, the

preparation of stable and accurate stock solutions of galactinol dihydrate is fundamental for

ensuring the reliability and reproducibility of experimental results. This document provides a

detailed protocol for the preparation, storage, and quality control of galactinol dihydrate stock

solutions.

Chemical Properties
A thorough understanding of the chemical properties of galactinol dihydrate is essential for its

proper handling and use.
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Property Value Reference

Molecular Formula C₁₂H₂₂O₁₁·2H₂O [1][5][6]

Molecular Weight 378.33 g/mol [4][5][6]

Appearance White to off-white solid [4]

Purity ≥95% to ≥98.0% (HPLC) [2][5]

Melting Point 114 °C or 221 °C [7][8]

Solubility Data
The choice of solvent is critical for preparing a stable stock solution. The solubility of galactinol
dihydrate in common laboratory solvents is summarized below.

Solvent Solubility Notes Reference

Water
125 mg/mL (330.40

mM)

Requires sonication

for dissolution.
[4]

PBS (pH 7.2) 5 mg/mL - [1][2][9]

DMSO 0.5 mg/mL - [1][2][9]

Note: To enhance solubility, warming the solution to 37°C and using an ultrasonic bath can be

effective.[1]

Experimental Protocols
Materials and Equipment

Galactinol dihydrate (analytical standard)

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Phosphate-buffered saline (PBS), pH 7.2

Dimethyl sulfoxide (DMSO), anhydrous
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Analytical balance

Vortex mixer

Ultrasonic bath

Sterile conical tubes or vials

Pipettes and sterile filter tips

0.22 μm sterile syringe filters

Protocol for Preparing an Aqueous Stock Solution (e.g.,
100 mM in Water)
This protocol describes the preparation of a 100 mM aqueous stock solution. Adjustments can

be made based on the desired concentration, not exceeding the solubility limit.

Calculation:

Determine the required mass of galactinol dihydrate using the formula: Mass (g) =

Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 100 mM (0.1 M) stock solution: Mass (mg) = 0.1 mol/L

× 0.001 L × 378.33 g/mol = 0.037833 g = 37.83 mg

Weighing:

Accurately weigh 37.83 mg of galactinol dihydrate using an analytical balance and

transfer it to a sterile conical tube.

Dissolution:

Add 1 mL of high-purity water to the tube.

Vortex the solution vigorously.
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If the solid does not fully dissolve, place the tube in an ultrasonic bath until the solution is

clear.[4] Gentle warming to 37°C may also be applied.[1]

Sterilization and Aliquoting:

If the stock solution is to be used for cell culture or other sterile applications, it should be

filter-sterilized through a 0.22 μm syringe filter into a new sterile tube. Note that for

aqueous solutions intended for working solutions, it is often recommended to dilute to the

final concentration before filtering.[4]

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

or cryovials. This prevents contamination and degradation from repeated freeze-thaw

cycles.[1][4]

Storage:

Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for short-

term use (up to 1 month).[1][4] Aqueous solutions are not recommended for storage for

more than one day.[9]

Stock Solution Preparation Table
The following table provides the mass of galactinol dihydrate required to prepare stock

solutions of common concentrations.

Desired
Concentration

Volume for 1 mg Volume for 5 mg Volume for 10 mg

1 mM 2.6432 mL 13.2160 mL 26.4320 mL

5 mM 0.5286 mL 2.6432 mL 5.2864 mL

10 mM 0.2643 mL 1.3216 mL 2.6432 mL

Table adapted from supplier datasheets.[1][4]
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Proper storage is crucial for maintaining the integrity of galactinol dihydrate and its stock

solutions.

Form
Storage
Temperature

Duration Notes Reference

Solid 4°C or -20°C ≥ 4 years

Store in a sealed

container, away

from moisture.

[2][4]

Stock Solution in

Solvent
-80°C 6 months

Aliquot to avoid

freeze-thaw

cycles.

[1][4]

Stock Solution in

Solvent
-20°C 1 month

Aliquot to avoid

freeze-thaw

cycles.

[1][4]

Aqueous

Solution

Room

Temperature or

4°C

≤ 1 day

Not

recommended

for long-term

storage.

[9]

Quality Control
To ensure the accuracy of experiments, the concentration and purity of the stock solution can

be verified using the following techniques:

High-Performance Liquid Chromatography (HPLC): HPLC can be used to confirm the purity

and concentration of the galactinol dihydrate stock solution against a known analytical

standard.[5]

Gas Chromatography-Mass Spectrometry (GC/MS): This technique is also suitable for the

analysis of galactinol.[5]

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b593393?utm_src=pdf-body
https://www.caymanchem.com/product/18426/galactinol-(hydrate)
https://www.medchemexpress.com/galactinol-dihydrate.html
https://www.glpbio.com/sp/galactinol-hydrate.html
https://www.medchemexpress.com/galactinol-dihydrate.html
https://www.glpbio.com/sp/galactinol-hydrate.html
https://www.medchemexpress.com/galactinol-dihydrate.html
https://cdn.caymanchem.com/cdn/insert/18426.pdf
https://www.benchchem.com/product/b593393?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/sial/79544
https://www.sigmaaldrich.com/TW/zh/product/sial/79544
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Galactinol Dihydrate Stock Solution
Preparation

Preparation

Processing

Storage

Calculate Mass

Weigh Galactinol Dihydrate

Add Solvent

Dissolve (Vortex/Sonicate)

Filter Sterilize (0.22 µm)

If sterile application

Aliquot into Single-Use Tubes

If non-sterile

-20°C (1 month) -80°C (6 months)
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Click to download full resolution via product page

Caption: Workflow for preparing stable galactinol dihydrate stock solutions.
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Caption: Simplified biosynthesis pathway of galactinol and raffinose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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